Cas no 1804486-00-7 (6-(Difluoromethyl)-3-iodopyridine-2-carbonyl chloride)

• Product Name: 6-(Difluoromethyl)-3-iodopyridine-2-carbonyl chloride
• CAS No: 1804486-00-7
• MF: C₇H₃ClF₂INO
• MW: 317.459100008011
• CID: 4846022
• Update Time: 2025-06-10

6-(Difluoromethyl)-3-iodopyridine-2-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 6-(Difluoromethyl)-3-iodopyridine-2-carbonyl chloride

• Inchi： 1S/C7H3ClF2INO/c8-6(13)5-3(11)1-2-4(12-5)7(9)10/h1-2,7H
• InChI Key： BSWOOWPSBVYFRV-UHFFFAOYSA-N
• SMILES： IC1C=CC(C(F)F)=NC=1C(=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 205
• XLogP3: 3
• Topological Polar Surface Area: 30

Additional information on 6-(Difluoromethyl)-3-iodopyridine-2-carbonyl chloride

Professional Introduction to 6-(Difluoromethyl)-3-iodopyridine-2-carbonyl chloride (CAS No. 1804486-00-7)

6-(Difluoromethyl)-3-iodopyridine-2-carbonyl chloride is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, identified by its CAS number 1804486-00-7, serves as a crucial intermediate in the synthesis of various bioactive molecules. Its unique structural features, particularly the presence of a difluoromethyl group and an iodine substituent, make it a valuable building block for developing novel therapeutic agents.

The difluoromethyl group is a key pharmacophore in many drug candidates due to its ability to enhance metabolic stability and binding affinity to biological targets. This property has been extensively studied in the context of antiviral, anticancer, and anti-inflammatory drugs. The incorporation of this moiety into molecular frameworks often leads to improved pharmacokinetic profiles, which is a critical factor in drug development. Recent studies have highlighted the role of difluoromethyl-containing compounds in modulating enzyme activity and receptor interactions, making them promising candidates for further exploration.

The iodine substituent at the 3-position of the pyridine ring adds another layer of functionality to this compound. Iodine is well-known for its reactivity and can be easily manipulated through various chemical transformations, such as cross-coupling reactions. These reactions are fundamental in constructing complex organic molecules and have been widely employed in the synthesis of natural products and drug intermediates. The combination of the difluoromethyl group and the iodine atom makes 6-(Difluoromethyl)-3-iodopyridine-2-carbonyl chloride a versatile intermediate for medicinal chemists.

In recent years, there has been a surge in research focused on developing new methods for synthesizing halogenated pyridines. These compounds are particularly interesting because they can serve as precursors for a wide range of pharmacologically active substances. The synthesis of 6-(Difluoromethyl)-3-iodopyridine-2-carbonyl chloride involves multi-step processes that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been instrumental in achieving these goals.

The carbonyl chloride functionality at the 2-position of the pyridine ring is another critical feature of this compound. This group is highly reactive and can be readily converted into other functional moieties through nucleophilic addition reactions. Such transformations are essential for diversifying the chemical library of drug candidates. For instance, the introduction of amine or alcohol groups can lead to the formation of amides or esters, which are common motifs in biologically active molecules.

Current research in the field of medicinal chemistry has demonstrated that 6-(Difluoromethyl)-3-iodopyridine-2-carbonyl chloride is a valuable tool for exploring new therapeutic strategies. Its structural features allow for the design of molecules with tailored properties, such as enhanced binding affinity and improved pharmacokinetic profiles. Several studies have reported the use of this compound in the development of inhibitors targeting various disease-related enzymes and receptors. These findings underscore its potential as a key intermediate in drug discovery.

The versatility of 6-(Difluoromethyl)-3-iodopyridine-2-carbonyl chloride extends beyond its role as a synthetic intermediate. It has also been utilized in materials science and agrochemical research due to its unique reactivity and structural properties. The ability to modify its functional groups allows researchers to fine-tune its characteristics for specific applications, making it a versatile compound with broad utility.

In conclusion, 6-(Difluoromethyl)-3-iodopyridine-2-carbonyl chloride (CAS No. 1804486-00-7) is a multifaceted compound with significant potential in pharmaceutical and chemical research. Its unique structural features, including the presence of a difluoromethyl group and an iodine substituent, make it an invaluable intermediate for synthesizing bioactive molecules. The ongoing research in this area continues to uncover new applications and synthetic strategies, reinforcing its importance in drug discovery and industrial chemistry.